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Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14
Cat. No.: B15557294
Get Quote
\ J

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Diisopropylurea-d14 was located.
The following information is based on the safety data for the non-deuterated analogue, 1,3-
Diisopropylurea (CAS No. 4128-37-4). The toxicological and hazardous properties are
expected to be nearly identical, with the primary difference being the molecular weight. This
guide should be used for research purposes only and is not a substitute for a formal risk
assessment.

This technical guide provides a comprehensive overview of the safety information for 1,3-
Diisopropylurea-d14, intended for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

1,3-Diisopropylurea-d14 is the deuterated form of 1,3-Diisopropylurea, a known degradation
product of the herbicide Bromacil.[1][2] It is primarily used as a stable isotope-labeled analytical
standard.[3]
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Property Value Source
Chemical Formula C7D14H2N20 [1112][3]
Molecular Weight 158.301 g/mol [1][3]
Appearance White Solid [2]
Purity >95-97% [4115]
Melting Point 185-190°C

Boiling Point 265.4 £ 9.0 °C at 760 mmHg

Flash Point 113.3+18.9°C

Density 0.9+0.1g/cm3

Limited solubility in water.
Solubility Soluble in DMSO and
Methanol.[1][6]

-20°Cor 2-8°Cina

Storage Temperature _
refrigerator.[1][2]

Hazard Identification and GHS Classification

Based on the non-deuterated analogue, 1,3-Diisopropylurea is considered hazardous under
the OSHA Hazard Communication Standard (29 CFR 1910.1200).[7]

Hazard Class Category

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity (single exposure) Category 3 (Respiratory tract irritation)

GHS Label Elements:

e Pictogram: GHSO07 (Exclamation mark)[8]
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» Signal Word: Warning[7][8]

e Hazard Statements:

[¢]

[¢]

[e]

o

H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

e Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]
P264: Wash skin thoroughly after handling.[8][10]

P270: Do not eat, drink or smoke when using this product.[8]
P271: Use only outdoors or in a well-ventilated area.[10]

P280: Wear protective gloves/ eye protection/ face protection.[10]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[8]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[10]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[10]

P330: Rinse mouth.[8]

P405: Store locked up.[10]
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o P501: Dispose of contents/container in accordance with local regulations.[10]

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are derived from the safety data sheets of the non-deuterated
analogue.

Engineering Controls

o Work in a well-ventilated area. Use of a chemical fume hood is recommended.
» Provide appropriate exhaust ventilation at places where dust is formed.[10]

o Ensure a safety shower and eye wash station are readily accessible.[S]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or glasses with side shields.[7]

o Skin Protection: Wear compatible chemical-resistant gloves. Dispose of contaminated gloves
after use.[10] A lab coat or other protective clothing should be worn.[7]

» Respiratory Protection: If dust is generated and exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7]

First-Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[10]

e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if
irritation persists.[10]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[10]
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« If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

e Hazardous Combustion Products: Carbon oxides and nitrogen oxides.[7]

» Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if
necessary.[10]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.[10]

e Environmental Precautions: Do not let the product enter drains.[10]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[10]

Visualized Workflows and Relationships
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Safe Handling Workflow for 1,3-Diisopropylurea-d14
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Caption: Logical workflow for the safe handling of 1,3-Diisopropylurea-d14.
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First Aid Decision Pathway for 1,3-Diisopropylurea-d14 Exposure

Exposure Occurs

/ Rfute of Exp&{e \

Inhalation Skin Contact Eye Contact Ingestion
/ {
/ / Immediate Actions ¥ \
Move to Fresh Air Wash with Soap and Water Rinse Eyes for 15 mins Rinse Mouth with Water
AN /

If irritation persists

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Safety Guide: 1,3-Diisopropylurea-
d14]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557294/docs#in-depth-technical-safety-guide-1-3-
diisopropylurea-d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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